Cas no 602282-48-4 ( )

• Product Name: &nbsp
• CAS No: 602282-48-4
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 951449
• PubChem ID: 857844
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-(3-amino-4-methylphenyl)-6-methyl- (9CI)
• N-(3-Amino-4-methylphenyl)-6-methyl-1-benzothiophene-2-carboxamid e
• SR-01000327563
• 602282-48-4
• N-(3-Amino-4-methylphenyl)-6-methyl-1-benzo[b]thiophene-2-carboxamide
• SR-01000327563-1
•  

• Inchi： 1S/C17H16N2OS/c1-10-3-5-12-8-16(21-15(12)7-10)17(20)19-13-6-4-11(2)14(18)9-13/h3-9H,18H2,1-2H3,(H,19,20)
• InChI Key： PMNKWVBSPDZINC-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(C)=C(C=2)N)=O)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.4Ų